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Compound of Interest

Compound Name:
Dimethyl 2,2-

bis(hydroxymethyl)malonate

Cat. No.: B028501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of Dimethyl 2,2-bis(hydroxymethyl)malonate. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Core Chemical Properties
Dimethyl 2,2-bis(hydroxymethyl)malonate is a diester derivative of malonic acid. While

specific experimental data for this compound is limited in publicly available literature, its

properties can be inferred from its structure and comparison with its close analog, diethyl 2,2-

bis(hydroxymethyl)malonate.

Table 1: General and Physical Properties of Dimethyl 2,2-bis(hydroxymethyl)malonate
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Property Value Source

IUPAC Name

Dimethyl 2,2-

bis(hydroxymethyl)propanedio

ate

N/A

CAS Number 35329-73-8 [1]

Molecular Formula C₇H₁₂O₆ N/A

Molecular Weight 192.17 g/mol [1]

Appearance
White to almost white

crystalline solid (inferred)
[2]

Solubility

Soluble in Dichloromethane,

Ethyl Acetate, and Methanol.

[3]

[3]

Table 2: Spectroscopic Data Identifiers

While specific spectra for Dimethyl 2,2-bis(hydroxymethyl)malonate are not readily

available, researchers can expect characteristic peaks corresponding to its functional groups.

Spectroscopic data for the parent compound, dimethyl malonate, and the diethyl analog are

available for comparison.[4][5][6][7][8]
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Spectroscopic Technique Expected Features

¹H NMR

Signals for methyl ester protons, methylene

protons of the hydroxymethyl groups, and

hydroxyl protons.

¹³C NMR

Resonances for carbonyl carbons, the

quaternary carbon, methylene carbons of the

hydroxymethyl groups, and methyl carbons.

IR Spectroscopy

Strong C=O stretching for the ester groups,

broad O-H stretching for the hydroxyl groups,

and C-O stretching bands.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight, along with fragmentation

patterns characteristic of malonic esters.

Experimental Protocols
Synthesis of Dimethyl 2,2-bis(hydroxymethyl)malonate
A detailed experimental protocol for the synthesis of Dimethyl 2,2-
bis(hydroxymethyl)malonate is not explicitly available. However, a well-established

procedure for its diethyl analog, Diethyl 2,2-bis(hydroxymethyl)malonate, can be adapted.[9]

The synthesis involves the base-catalyzed hydroxymethylation of dimethyl malonate with

formaldehyde.

Materials and Equipment:

Dimethyl malonate

Formaldehyde solution (e.g., 37% in water)

Potassium carbonate (K₂CO₃) or another suitable base

Dichloromethane or other suitable organic solvent

Anhydrous magnesium sulfate or sodium sulfate
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Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve dimethyl malonate in a

suitable organic solvent.

Cool the flask in an ice bath.

Slowly add a catalytic amount of a base, such as potassium carbonate.

Add formaldehyde solution dropwise from a dropping funnel to the cooled, stirring reaction

mixture. The temperature should be maintained below 10°C.

After the addition is complete, allow the reaction to stir at room temperature for several hours

or until completion, which can be monitored by thin-layer chromatography (TLC).

Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic

solvent (e.g., dichloromethane).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or

sodium sulfate.
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Filter the drying agent and concentrate the organic phase using a rotary evaporator to yield

the crude product.

The crude product can be purified by recrystallization or column chromatography.

Mandatory Visualizations
Experimental Workflow: Synthesis of Dimethyl 2,2-
bis(hydroxymethyl)malonate
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Workflow for the Synthesis of Dimethyl 2,2-bis(hydroxymethyl)malonate

1. Reagents Preparation
- Dimethyl malonate

- Formaldehyde
- Base (e.g., K2CO3)

2. Reaction Setup
- Dissolve dimethyl malonate

- Cool in ice bath
- Add base

3. Formaldehyde Addition
- Add formaldehyde dropwise

- Maintain low temperature

4. Reaction Progression
- Stir at room temperature

- Monitor by TLC

5. Aqueous Workup
- Quench with NH4Cl (aq)

- Extract with organic solvent

6. Purification
- Dry organic layer

- Concentrate in vacuo
- Recrystallize or chromatograph

Final Product
Dimethyl 2,2-bis(hydroxymethyl)malonate

Click to download full resolution via product page

Caption: Synthesis workflow for Dimethyl 2,2-bis(hydroxymethyl)malonate.
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Potential Applications and Reaction Pathways
While direct applications of Dimethyl 2,2-bis(hydroxymethyl)malonate in drug development

are not extensively documented, its parent compound, dimethyl malonate, is a versatile

precursor in the synthesis of various pharmaceuticals, including barbiturates and anti-cancer

agents.[10] Dimethyl 2,2-bis(hydroxymethyl)malonate serves as a key intermediate in the

synthesis of other valuable chemical entities.

One significant application is its use as a precursor for the synthesis of methylene malonates.

Methylene malonates are important monomers in polymer chemistry. The synthesis involves

the thermolysis of a dialkyl bis(hydroxymethyl)malonate.[11]

Logical Relationship: Synthesis of Methylene Malonates

Reaction Pathway to Methylene Malonates

Dimethyl 2,2-bis(hydroxymethyl)malonate

Thermolysis
(Heat)

Intermediate 2 H₂O

Dimethyl Methylene Malonate

Click to download full resolution via product page

Caption: Synthesis of dimethyl methylene malonate from its bis(hydroxymethyl) precursor.

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b028501?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dimethyl_malonate
https://www.benchchem.com/product/b028501?utm_src=pdf-body
https://patents.google.com/patent/US9108914B1/en
https://www.benchchem.com/product/b028501?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The safe handling of Dimethyl 2,2-bis(hydroxymethyl)malonate is crucial in a laboratory

setting. While a specific safety data sheet (SDS) for this compound is not widely available, the

SDS for the closely related dimethyl malonate and diethyl bis(hydroxymethyl)malonate provide

valuable guidance.[12][13][14][15]

General Precautions:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or

vapors.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Store in a cool, dry place away from incompatible materials such as strong oxidizing agents,

acids, and bases.

This technical guide provides a foundational understanding of Dimethyl 2,2-
bis(hydroxymethyl)malonate. Further research is encouraged to explore its full potential in

various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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